Cas no 1628355-42-9 (1-(3-Bromoprop-1-en-2-yl)-2-fluorobenzene)

• Product Name: 1-(3-Bromoprop-1-en-2-yl)-2-fluorobenzene
• CAS No: 1628355-42-9
• MF: C₉H₈BrF
• MW: 215.062225341797
• MDL: MFCD32706090
• CID: 5060890
• PubChem ID: 67036469
• Update Time: 2025-05-23

1-(3-Bromoprop-1-en-2-yl)-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromoprop-1-en-2-yl)-2-fluorobenzene
• SY278021
• 1-(3-Bromoprop-1-en-2-yl)-2-fluorobenzene

• MDL： MFCD32706090
• Inchi： 1S/C9H8BrF/c1-7(6-10)8-4-2-3-5-9(8)11/h2-5H,1,6H2
• InChI Key： NCGAFRYYSTZGHV-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=CC=CC=1F

Computed Properties

• Exact Mass: 213.97934g/mol
• Monoisotopic Mass: 213.97934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 1-(3-Bromoprop-1-en-2-yl)-2-fluorobenzene

Comprehensive Overview of 1-(3-Bromoprop-1-en-2-yl)-2-fluorobenzene (CAS No. 1628355-42-9)

1-(3-Bromoprop-1-en-2-yl)-2-fluorobenzene (CAS No. 1628355-42-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated and fluorinated aromatic derivative is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural features, including the allylic bromide moiety and the fluorobenzene ring, make it a versatile building block for cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, which are pivotal in modern drug discovery.

The growing demand for fluorinated compounds in medicinal chemistry has positioned 1-(3-Bromoprop-1-en-2-yl)-2-fluorobenzene as a valuable reagent. Researchers are increasingly exploring its applications in the development of kinase inhibitors and GPCR-targeted drugs, two hot topics in the pharmaceutical industry. Additionally, its role in the synthesis of agrochemical intermediates aligns with the global focus on sustainable crop protection solutions, a trending subject in environmental science.

From a synthetic chemistry perspective, the compound's reactive bromopropenyl group enables facile functionalization, making it a preferred choice for constructing complex molecular architectures. Recent studies highlight its utility in palladium-catalyzed reactions, a frequently searched topic in academic and industrial laboratories. The presence of the fluorine atom further enhances the compound's metabolic stability, a critical factor in drug design, as evidenced by the rising interest in fluorine medicinal chemistry.

Analytical characterization of 1-(3-Bromoprop-1-en-2-yl)-2-fluorobenzene typically involves advanced techniques such as NMR spectroscopy (1H, 13C, and 19F), mass spectrometry, and HPLC purity analysis. These methods ensure precise quality control, addressing the stringent requirements of regulatory agencies—a common concern among manufacturers and researchers. The compound's stability under inert atmospheres and its compatibility with anhydrous reaction conditions are also frequently discussed in process chemistry forums.

In the context of green chemistry, the efficient synthesis and handling of brominated intermediates like 1-(3-Bromoprop-1-en-2-yl)-2-fluorobenzene have become a focal point. Innovations in catalytic bromination and solvent-free reactions are trending topics that align with this compound's applications. Furthermore, its potential use in material science, particularly in the design of organic electronic materials, has sparked interest among researchers exploring alternatives to traditional silicon-based semiconductors.

As the pharmaceutical industry continues to prioritize structure-activity relationship (SAR) studies, the demand for high-purity 1-(3-Bromoprop-1-en-2-yl)-2-fluorobenzene is expected to rise. Suppliers and contract research organizations (CROs) are increasingly listing this compound in their catalogs, responding to queries about custom synthesis and bulk availability. Its compatibility with high-throughput screening platforms further enhances its appeal in drug discovery pipelines.

In summary, 1-(3-Bromoprop-1-en-2-yl)-2-fluorobenzene (CAS No. 1628355-42-9) represents a critical intersection of synthetic utility and biomedical relevance. Its applications span from small-molecule drug development to advanced material engineering, reflecting the compound's adaptability to diverse scientific challenges. With ongoing advancements in catalysis and sustainable chemistry, this bromo-fluorobenzene derivative is poised to remain a cornerstone in interdisciplinary research.